2-[1-(3-Chlorophenyl)cyclobutyl]acetic acid

• IUPAC Name: 2-[1-(3-chlorophenyl)cyclobutyl]acetic acid
• InChI: InChI=1S/C12H13ClO2/c13-10-4-1-3-9(7-10)12(5-2-6-12)8-11(14)15/h1,3-4,7H,2,5-6,8H2,(H,14,15)
• InChI Key: ONFIRHRJQGMCBR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC(=O)O)C2=CC(=CC=C2)Cl
• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol

Description

“2-[1-(3-Chlorophenyl)cyclobutyl]acetic acid” is a chemical compound with the formula C12H13ClO2. It is used for research and development.

Molecular Structure Analysis

The molecular formula of “2-[1-(3-Chlorophenyl)cyclobutyl]acetic acid” is C12H13ClO2. The molecular weight is 224.68.

Scientific Research Applications

Pharmacological Profile of a Pyrrolizine Derivative

• A pyrrolizine derivative, structurally related to the specified compound, exhibited inhibition of cyclo-oxygenase and 5-lipoxygenase enzymes. This compound demonstrated anti-inflammatory, analgesic, antipyretic, antiasthmatic, and antiaggregative activities in animal models without causing gastrointestinal damage (Laufer et al., 1994).

Chemical Synthesis and Structural Analysis

Dimerization of Arylalkynes

• A commercially available di-mu-chlorobis[(p-cymene)chlororuthenium(II)] complex, related to the compound , was used to catalyze the dimerization of aromatic alkynes in acetic acid, forming (E)-1,4-diarylbut-1-ene-3-yne derivatives with high stereoselectivity and without the need for additives (Bassetti et al., 2007).

Structural Confirmation through Crystallography

• The structure of a compound similar to 2-acetoxy-3-(3-methoxy-4-acetoxy-5-chlorophenyl)-propenoic acid was confirmed through X-ray crystallography and nuclear magnetic resonance methods, revealing an extended side acid side chain conformation (Haasbroek et al., 1998).

Immunostimulatory Activity

Immunostimulatory Activity of a Benzimidazole Derivative

• A derivative, structurally related to the specified compound, demonstrated significant immunostimulatory activity in mice, notably enhancing the primary and secondary anti-SRBC response, and showing anti-leukemia and anti-metastatic effects in certain tumorous systems (Tagliabue et al., 1978).

Substituent Effects on Cations

Analysis of Cyclobutyl and Cyclopropylcarbinyl Cations

• The behavior of substituted cyclobutyl cations in solvolysis reactions was analyzed, highlighting the influence of substituents on the rate and product distribution. The study provided insights into the reaction mechanisms and electronic structures of the involved cations (Wiberg et al., 1993).

Safety and Hazards

According to the safety data sheet, “2-[1-(3-Chlorophenyl)cyclobutyl]acetic acid” should be handled with care. It is advised to keep the substance away from heat/sparks/open flames/hot surfaces and to use proper protective equipment when handling it. In case of accidental release, it is recommended to ventilate the area until material pick up is complete. If inhaled, or in contact with skin or eyes, or if swallowed, medical attention should be sought immediately.